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Compound of Interest

Compound Name: 1-Bromo-2-butyne

Cat. No.: B041608

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical intermediates like 1-Bromo-2-butyne are paramount for ensuring
laboratory safety and environmental compliance. This guide provides a comprehensive
overview of the essential procedures for the safe disposal of 1-Bromo-2-butyne, grounded in
available safety data.

Immediate Safety and Hazard Information

1-Bromo-2-butyne is a flammable liquid and vapor that is toxic if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this chemical
in a well-ventilated area, preferably a chemical fume hood, while wearing appropriate personal
protective equipment (PPE), including a lab coat, safety glasses with side shields, and nitrile
gloves.[2]

Quantitative Data Summary

For ease of reference, the key physical, chemical, and safety properties of 1-Bromo-2-butyne
are summarized below.
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Property Value Source

Molecular Formula CaHsBr [3]

Molecular Weight 132.99 g/mol [3]

CAS Number 3355-28-0 [2][3]

Appearance Light green liquid [4]

Density 1.519 g/mL at 25 °C

Boiling Point 40-41 °C at 20 mmHg

Flash Point 36 °C (96.8 °F) - closed cup

GHS Hazard Codes H226, H301, H315, H319, o
H335

UN Number 1993 [4]

Experimental Protocols for Disposal

While specific, detailed experimental protocols for the chemical neutralization of 1-Bromo-2-
butyne are not readily available in the reviewed literature, the primary recommended disposal
method is incineration.[1] The material can be dissolved or mixed with a combustible solvent
and burned in a chemical incinerator equipped with an afterburner and scrubber system.[1] It is
the responsibility of the waste generator to comply with all federal, state, and local regulations.

[1]
General Disposal Procedures

The following step-by-step procedures are based on general best practices for laboratory
chemical waste and should be adapted to comply with your institution's specific guidelines.

o Waste Segregation:

o Liquid Waste: Collect all liquid waste containing 1-Bromo-2-butyne, including unused
solutions, reaction mixtures, and solvent rinsates, in a designated, leak-proof, and
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sealable liquid waste container.[5] The container material must be compatible with the
chemical and any solvents used.

o Solid Waste (Non-Sharps): Collect all solid waste contaminated with 1-Bromo-2-butyne,
such as gloves, pipette tips, and paper towels, in a designated, leak-proof hazardous
waste container lined with a durable plastic bag.[6]

o Sharps Waste: Place all sharps contaminated with 1-Bromo-2-butyne, such as needles
and syringes, into a designated, puncture-proof sharps container.[6]

o Container Labeling:

o All waste containers must be clearly labeled as "Hazardous Chemical Waste" and must
specify "Contains 1-Bromo-2-butyne".[5][7] List all components of a mixture, including
solvents and their approximate concentrations.

e Storage:

o Store sealed waste containers in a designated, well-ventilated, and secure waste
accumulation area away from heat, sparks, and open flames.[1][8]

» Final Disposal:
o Once a waste container is full (typically three-quarters capacity), seal it securely.[5]

o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal service.[5]

o Never dispose of 1-Bromo-2-butyne waste in the regular trash or down the sanitary
sewer.[5]

Spill Management
In the event of a spill:

o Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill
area.[5]
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e Ventilate: Ensure the area is well-ventilated.[5]

e Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a
commercial chemical spill kit.[5]

e Collect: Carefully collect the absorbed material and any contaminated solids using non-
sparking tools.[5][8]

» Dispose: Place all spill cleanup materials into a labeled hazardous waste container for
proper disposal.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of waste
generated from experiments involving 1-Bromo-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041608#1-bromo-2-butyne-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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